Cas no 941949-33-3 (N-cyclohexyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide)

• Product Name: N-cyclohexyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• CAS No: 941949-33-3
• MF: C₂₁H₂₄N₄O₃S
• MW: 412.505263328552
• CID: 6305596
• PubChem ID: 16906165
• Update Time: 2025-07-13

N-cyclohexyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• N-cyclohexyl-2-[7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• AKOS024642333
• 941949-33-3
• F2347-0372
• N-cyclohexyl-2-[7-(4-methoxyphenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• N-cyclohexyl-2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• Inchi： 1S/C21H24N4O3S/c1-13-22-19-20(29-13)18(14-8-10-16(28-2)11-9-14)24-25(21(19)27)12-17(26)23-15-6-4-3-5-7-15/h8-11,15H,3-7,12H2,1-2H3,(H,23,26)
• InChI Key： NUFIOPAJBJAUHZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C(C1C=CC(=CC=1)OC)=NN(C2=O)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 412.15691181g/mol
• Monoisotopic Mass: 412.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 112Ų

Additional information on N-cyclohexyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide

Recent Advances in the Study of N-cyclohexyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS: 941949-33-3)

In recent years, the compound N-cyclohexyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS: 941949-33-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiazolo[4,5-d]pyridazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-cyclohexyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step synthetic routes involving condensation reactions, cyclization, and subsequent functionalization to achieve the desired product. Advanced analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been utilized to confirm the structural integrity of the compound. These methodological advancements have facilitated further exploration of its biological activities.

Mechanistic studies have revealed that N-cyclohexyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide exhibits potent inhibitory effects on specific enzymatic targets, including kinases and proteases involved in inflammatory and oncogenic pathways. In vitro assays have demonstrated its ability to suppress the activity of key signaling molecules, thereby attenuating cellular proliferation and inflammation. These findings suggest its potential utility as a lead compound for the development of novel therapeutics targeting conditions such as cancer, autoimmune diseases, and chronic inflammatory disorders.

Recent preclinical evaluations have further highlighted the compound's pharmacokinetic and pharmacodynamic properties. Animal models have shown favorable bioavailability and tissue distribution profiles, with minimal off-target effects observed at therapeutic doses. Additionally, structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its efficacy, paving the way for the design of derivatives with enhanced potency and selectivity. These insights are instrumental in guiding future drug development efforts.

In conclusion, N-cyclohexyl-2-7-(4-methoxyphenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Ongoing research is expected to elucidate its full therapeutic potential and address any challenges related to clinical translation.